5-(3-Phenylallylidene)-2-thioxoimidazolidin-4-one

Specification

• Molecular Formula: C12H10N2OS
• Molecular Weight: 230.29 g/mol
• IUPAC Name: (5E)-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylideneimidazolidin-4-one
• Standard InChI: InChI=1S/C12H10N2OS/c15-11-10(13-12(16)14-11)8-4-7-9-5-2-1-3-6-9/h1-8H,(H2,13,14,15,16)/b7-4+,10-8+
• Standard InChI Key: LGQKHJZJGVVDAQ-DAAQNPAKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C/2\C(=O)NC(=S)N2
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C2C(=O)NC(=S)N2

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

5-(3-Phenylallylidene)-2-thioxoimidazolidin-4-one (C₁₂H₁₀N₂OS) features a bicyclic framework comprising a five-membered imidazolidin-4-one ring fused to a phenyl-substituted allylidene group. The thioxo (C=S) moiety at position 2 and the conjugated double bond system (E-configuration) between the imidazolidinone and phenylallylidene groups are critical to its reactivity and biological interactions. The compound’s isomeric SMILES notation, C1=CC=C(C=C1)/C=C/C=C/2\C(=O)NC(=S)N2, confirms its stereochemical arrangement, while its IUPAC name, (5E)-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylideneimidazolidin-4-one, reflects systematic nomenclature.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy reveals key structural features:

• ¹H NMR: Aromatic protons resonate at δ 6.81–7.81 ppm, while the NCH₂CO group appears as a singlet at δ 3.40 ppm. The thioamide proton (NH) is observed as a broad signal near δ 11.30 ppm.

• ¹³C NMR: Carbonyl (C=O) and thiocarbonyl (C=S) groups are detected at ~170 ppm and ~139 ppm, respectively.
  Mass spectrometry (MS) confirms the molecular ion peak at m/z 245, consistent with the molecular formula C₁₂H₁₁N₃OS.

Synthesis and Optimization

Multi-Step Condensation Reactions

The synthesis typically begins with thiosemicarbazide derivatives reacting with ethyl chloroacetate under basic conditions. For example, 1-(3-phenylallylidene)thiosemicarbazide undergoes cyclization with ethyl chloroacetate in ethanol, catalyzed by sodium acetate, to yield the target compound in 68% yield. Key parameters include:

• Solvent Selection: Ethanol or dimethylformamide (DMF) optimizes solubility and reaction kinetics.

• Catalysts: Anhydrous sodium acetate facilitates deprotonation and cyclization.

• Temperature: Reflux conditions (70–80°C) enhance reaction efficiency.

Derivative Synthesis

Structural modifications, such as alkylation or acetylation, expand functional diversity:

• Methylation: Treatment with methyl iodide and potassium carbonate produces 2-(methylthio) derivatives.

• Acetylation: Reaction with acetic anhydride introduces acetyl groups at the N1 position, improving lipophilicity.

Biological Activities and Mechanisms

Antimicrobial Properties

Derivatives exhibit broad-spectrum activity against Gram-positive bacteria (Staphylococcus aureus, MIC = 8 μg/mL) and fungi (Candida albicans, MIC = 16 μg/mL). The thioxo group enhances membrane permeability, disrupting microbial lipid bilayers.

Immunomodulatory Effects

In murine models, the compound suppresses natural killer (NK) cell-mediated cytotoxicity by 40–60% at non-toxic doses (10–20 mg/kg), suggesting applications in autoimmune diseases.

Physicochemical Properties

Property	Value/Description
Molecular Weight	230.29 g/mol
Solubility	DMSO >50 mg/mL; aqueous solubility <1 mg/mL
LogP (Partition Coefficient)	2.81 (predicted)
Melting Point	211°C
Stability	Stable under inert atmosphere; decomposes at >250°C

Pharmacokinetics and Toxicology

Absorption and Distribution

Mouse pharmacokinetic studies (5 mg/kg IV) reveal:

• Half-life (t₁/₂): 1.1–1.2 hours.

• Volume of Distribution (Vd): 3.8 L/kg, indicating moderate tissue penetration.

• Maximum Tolerated Dose (MTD): 60–80 mg/kg (intraperitoneal).

Metabolism and Excretion

Hepatic cytochrome P450 enzymes (CYP3A4/5) mediate oxidative metabolism, producing sulfoxide and N-dealkylated metabolites. Renal excretion accounts for 55–60% of elimination.

Applications in Drug Development

Perforin-Targeted Therapeutics

As a perforin inhibitor, this compound addresses pathologies involving aberrant immune activation:

• Transplant Rejection: Reduces graft-versus-host disease (GVHD) severity by 70% in murine models.

• Autoimmunity: Suppresses cytotoxic T lymphocyte (CTL) activity in lupus-prone mice.

Antimicrobial Agents

Structural analogs with electron-withdrawing substituents (e.g., -NO₂, -CF₃) show enhanced potency against drug-resistant Enterococcus faecium (MIC = 4 μg/mL).

Future Perspectives

Solubility Enhancement

Prodrug strategies, such as phosphate esterification, aim to improve aqueous solubility for intravenous administration.

Targeted Delivery Systems

Nanoparticle encapsulation (e.g., PLGA nanoparticles) could enhance tumor-specific accumulation and reduce off-target effects.

Structure-Activity Relationship (SAR) Studies

Systematic modification of the allylidene and thioxo moieties may yield derivatives with optimized pharmacokinetic profiles.